Cas no 2229169-42-8 (3-(2-bromopropyl)-4-chlorocinnoline)

• Product Name: 3-(2-bromopropyl)-4-chlorocinnoline
• CAS No: 2229169-42-8
• MF: C₁₁H₁₀BrClN₂
• MW: 285.567500591278
• CID: 5894448
• PubChem ID: 165741293
• Update Time: 2025-05-19

3-(2-bromopropyl)-4-chlorocinnoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-4-chlorocinnoline
• EN300-1918364
• 2229169-42-8

• Inchi： 1S/C11H10BrClN2/c1-7(12)6-10-11(13)8-4-2-3-5-9(8)14-15-10/h2-5,7H,6H2,1H3
• InChI Key： WRRDKGADOKBTNZ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=C(C2C=CC=CC=2N=N1)Cl

Computed Properties

• Exact Mass: 283.97159g/mol
• Monoisotopic Mass: 283.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-(2-bromopropyl)-4-chlorocinnoline

3-(2-Bromopropyl)-4-Chlorocinnoline: A Comprehensive Overview

3-(2-Bromopropyl)-4-Chlorocinnoline (CAS No. 2229169-42-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug development, electronic materials, and advanced chemical synthesis.

The molecular structure of 3-(2-Bromopropyl)-4-Chlorocinnoline consists of a cinnoline backbone, which is a bicyclic aromatic system comprising two nitrogen atoms. The substitution pattern at positions 3 and 4 introduces functional groups that significantly influence its chemical reactivity and physical properties. Specifically, the bromine atom at position 3 and the chlorine atom at position 4 create a unique electronic environment that enhances its versatility in various chemical reactions.

Recent studies have highlighted the role of 3-(2-Bromopropyl)-4-Chlorocinnoline in the development of novel drug delivery systems. Researchers have explored its ability to act as a scaffold for bioactive molecules, leveraging its structural rigidity and functional group diversity. This compound has shown promise in enhancing the bioavailability of therapeutic agents by serving as a carrier or stabilizing matrix.

In the realm of materials science, 3-(2-Bromopropyl)-4-Chlorocinnoline has been investigated for its potential in organic electronics. Its aromaticity and conjugated system make it a candidate for use in semiconducting materials, where it can contribute to improved charge transport properties. Emerging research suggests that this compound could be integrated into next-generation optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3-(2-Bromopropyl)-4-Chlorocinnoline involves a multi-step process that typically begins with the preparation of cinnoline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have facilitated large-scale production for both academic and industrial applications.

Moreover, 3-(2-Bromopropyl)-4-Chlorocinnoline has been utilized as an intermediate in the synthesis of complex molecules with intricate architectures. Its bromine substituent serves as a reactive site for nucleophilic substitutions, enabling the construction of diverse molecular frameworks. This property has been exploited in the development of advanced materials with tailored functionalities.

From an environmental perspective, researchers have examined the biodegradation pathways of 3-(2-Bromopropyl)-4-Chlorocinnoline to assess its ecological impact. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing concerns about long-term environmental persistence.

In conclusion, 3-(2-Bromopropyl)-4-Chlorocinnoline (CAS No. 2229169-42-8) stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical properties and adaptability make it an invaluable tool in modern research and development efforts.